Cas no 216506-18-2 (1H-Pyrazole-3-carboxylic acid, 5-(4-fluorophenyl)-4-(4-pyridinyl)-)

1H-Pyrazole-3-carboxylic acid, 5-(4-fluorophenyl)-4-(4-pyridinyl)- structure
216506-18-2 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 5-(4-fluorophenyl)-4-(4-pyridinyl)-
CAS No:216506-18-2
MF:C15H10FN3O2
MW:283.257206439972
CID:1408861
Update Time:2024-08-16

1H-Pyrazole-3-carboxylic acid, 5-(4-fluorophenyl)-4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 5-(4-fluorophenyl)-4-(4-pyridinyl)-
    • Inchi: 1S/C15H10FN3O2/c16-11-3-1-10(2-4-11)13-12(9-5-7-17-8-6-9)14(15(20)21)19-18-13/h1-8H,(H,18,19)(H,20,21)
    • InChI Key: ALIJOTOGBVOXPI-UHFFFAOYSA-N
    • SMILES: N1C(C2=CC=C(F)C=C2)=C(C2C=CN=CC=2)C(C(O)=O)=N1

Computed Properties

  • Exact Mass: 283.0758

Experimental Properties

  • Density: 1.405±0.06 g/cm3(Predicted)
  • Boiling Point: 481.2±45.0 °C(Predicted)
  • PSA: 78.87
  • pka: 3.03±0.36(Predicted)

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